3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid
Overview
Description
3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid, also known as 3-CIMPB, is a synthetic compound that is used in a variety of scientific research applications. It is a compound that has been studied extensively in the last few decades due to its unique properties and potential applications.
Scientific Research Applications
3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid has been used in a variety of scientific research applications, including in the fields of biochemistry and physiology. It has been used to study the effects of certain compounds on the human body, as well as to investigate the mechanisms of action of various drugs. It has also been used to study the effects of certain compounds on various disease states, such as cancer and Alzheimer’s disease. Additionally, 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid has been used to study the effects of certain compounds on the development and progression of certain diseases and conditions, such as diabetes and obesity.
Mechanism Of Action
The mechanism of action of 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid is not well understood. However, it is believed that the compound works by binding to certain receptors in the body and activating them, which can then lead to a variety of different effects. For example, 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid has been shown to activate certain receptors in the brain, which can lead to an increase in alertness and focus. Additionally, the compound has been shown to activate certain receptors in the immune system, which can lead to an increase in the production of certain immune system components, such as cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid are not well understood. However, it has been shown to have a variety of effects on the body, including an increase in alertness and focus, an increase in the production of certain immune system components, and an increase in the production of certain hormones. Additionally, 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid has been shown to have a variety of anti-inflammatory and anti-cancer effects, as well as to have a protective effect against certain diseases, such as Alzheimer’s disease.
Advantages And Limitations For Lab Experiments
The use of 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid is that it is relatively easy to synthesize and can be used in a variety of different experiments. Additionally, it is relatively inexpensive and can be stored for long periods of time without degradation. However, one of the main limitations of using 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid is that its mechanism of action is not well understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for the use of 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid in scientific research. One potential direction is to further investigate its mechanism of action and determine how it affects various cellular processes. Additionally, further research could be conducted to determine how 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid could be used to treat various diseases and conditions, as well as to investigate its potential as an anti-cancer agent. Finally, further research could be conducted to investigate the effects of 3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid on the development and progression of various diseases and conditions, such as diabetes and obesity.
properties
IUPAC Name |
3-(3-cyano-2,4-dimethylpentan-3-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c1-10(2)15(9-16,11(3)4)13-7-5-6-12(8-13)14(17)18/h5-8,10-11H,1-4H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQFRYVWYMHNMTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C#N)(C1=CC=CC(=C1)C(=O)O)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201200201 |
Source
|
| Record name | 3-[1-Cyano-2-methyl-1-(1-methylethyl)propyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201200201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Cyano-1-isopropyl-2-methyl-propyl)-benzoic acid | |
CAS RN |
1227268-82-7 |
Source
|
| Record name | 3-[1-Cyano-2-methyl-1-(1-methylethyl)propyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1227268-82-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-[1-Cyano-2-methyl-1-(1-methylethyl)propyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201200201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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